Cas no 762-63-0 (2-Pentene,4,4-dimethyl-, (2Z)-)

2-Pentene,4,4-dimethyl-, (2Z)- structure
762-63-0 structure
Product Name:2-Pentene,4,4-dimethyl-, (2Z)-
CAS No:762-63-0
MF:C7H14
MW:98.186062335968
CID:568698
PubChem ID:5326157
Update Time:2025-04-19

2-Pentene,4,4-dimethyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentene,4,4-dimethyl-, (2Z)-
    • (Z)-4,4-Dimethyl-2-pentene
    • cis-1,1,1-Trimethyl-2-butene
    • CIS-1.1.1-TRIMETHYL-2-BUTENE
    • (Z)-4,4-dimethylpent-2-ene
    • 4,4-Dimethyl-cis-2-pentene
    • cis-4,4-Dimethyl-2-Pentene
    • (Z)-(CH3)3CCH=CHCH3
    • EINECS 212-102-4
    • NSC 74142
    • 2-Pentene, 4,4-dimethyl-, (Z)-
    • 762-63-0
    • cis-4.4-Dimethyl-2-pentene
    • AKOS006229074
    • (2Z)-4,4-Dimethyl-2-pentene #
    • NS00041658
    • (2Z)-4,4-dimethylpent-2-ene
    • NSC-74142
    • NSC74142
    • BIDIHFPLDRSAMB-WAYWQWQTSA-N
    • DTXSID30896837
    • Inchi: 1S/C7H14/c1-5-6-7(2,3)4/h5-6H,1-4H3/b6-5-
    • InChI Key: BIDIHFPLDRSAMB-WAYWQWQTSA-N
    • SMILES: C(/C=C\C)(C)(C)C

Computed Properties

  • Exact Mass: 98.10962
  • Monoisotopic Mass: 98.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 62.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3

Experimental Properties

  • Density: 0.6951
  • Melting Point: -135.46°C
  • Boiling Point: 79.85°C
  • Refractive Index: 1.3999
  • PSA: 0
  • LogP: 2.60860
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